Cas no 194800-58-3 (Diethyl (4-([2,2':6',2''-terpyridin]-4'-yl)phenyl)phosphonate)

• Product Name: Diethyl (4-([2,2':6',2''-terpyridin]-4'-yl)phenyl)phosphonate
• CAS No: 194800-58-3
• MF: C₂₅H₂₄N₃O₃P
• MW: 445.450126647949
• MDL: MFCD27923059
• CID: 1090182
• PubChem ID: 71721488
• Update Time: 2025-04-20

Diethyl (4-([2,2':6',2''-terpyridin]-4'-yl)phenyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• Diethyl (4-([2,2':6',2''-terpyridin]-4'-yl)phenyl)phosphonate
• 4-(4-diethoxyphosphorylphenyl)-2,6-dipyridin-2-ylpyridine
• DIETHYL-4-(4-PHENYLPHOSPHONTE)-2,2:6,2-TERPYRIDINE
• Diethyl(4-([2,2':6',2''-terpyridin]-4'-yl)phenyl)phosphonate
• Diethyl [4-(2,2':6',2''-terpyridine-4'-yl)phenyl]phosphonate
• 194800-58-3
• DTXSID50857046
• diethyl {4-[6-(pyridin-2-yl)-[2,2'-bipyridin]-4-yl]phenyl}phosphonate
• Diethyl [4-([1~2~,2~2~:2~6~,3~2~-terpyridin]-2~4~-yl)phenyl]phosphonate

• MDL： MFCD27923059
• Inchi： 1S/C25H24N3O3P/c1-3-30-32(29,31-4-2)21-13-11-19(12-14-21)20-17-24(22-9-5-7-15-26-22)28-25(18-20)23-10-6-8-16-27-23/h5-18H,3-4H2,1-2H3
• InChI Key： OCYXKVPFAYADBT-UHFFFAOYSA-N
• SMILES： P(C1C=CC(=CC=1)C1C=C(C2C=CC=CN=2)N=C(C2C=CC=CN=2)C=1)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 445.15572
• Monoisotopic Mass: 445.15552863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• PSA: 74.2